Cas no 2229453-77-2 (3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol)

• Product Name: 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol
• CAS No: 2229453-77-2
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 6042842
• PubChem ID: 165692278
• Update Time: 2025-10-30

3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol
• EN300-1800358
• 2229453-77-2
• 3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propane-1-thiol

• Inchi： 1S/C9H16N2S/c1-8(2)11-7-9(6-10-11)4-3-5-12/h6-8,12H,3-5H2,1-2H3
• InChI Key： MOHBLGYANXSTAM-UHFFFAOYSA-N
• SMILES： SCCCC1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol

Recent Advances in the Study of 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol (CAS: 2229453-77-2)

The compound 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol (CAS: 2229453-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-thiol structure, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key findings in recent research is the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. In vitro studies have demonstrated that 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol effectively suppresses the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has been investigated for its anticancer properties. Preliminary studies indicate that it induces apoptosis in certain cancer cell lines by modulating the expression of pro-apoptotic and anti-apoptotic proteins. The thiol group in the molecule is believed to play a crucial role in its redox-modulating activity, which contributes to its cytotoxic effects on malignant cells. Further research is underway to evaluate its efficacy in combination with existing chemotherapeutic agents.

The synthesis of 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol has also been a focal point of recent investigations. Researchers have developed more efficient and scalable synthetic routes, reducing the number of steps and improving overall yield. These advancements are critical for facilitating large-scale production and subsequent clinical trials. The optimized synthetic protocols have been documented in recent patents, highlighting the growing commercial interest in this compound.

In the realm of antimicrobial research, 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol has exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell membrane integrity and inhibiting essential metabolic pathways. These findings position the compound as a potential candidate for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Current studies are employing structure-activity relationship (SAR) analyses to design derivatives with improved pharmacological profiles. Additionally, toxicological assessments are being conducted to ensure safety for potential therapeutic use.

In conclusion, 3-1-(propan-2-yl)-1H-pyrazol-4-ylpropane-1-thiol (CAS: 2229453-77-2) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse biological activities and recent advancements in synthesis and application underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical potential and address existing challenges.